Cas no 22342-21-8 (Methanone,(2-chlorophenyl)-1-piperidinyl-)

• Product Name: Methanone,(2-chlorophenyl)-1-piperidinyl-
• CAS No: 22342-21-8
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 283730
• PubChem ID: 89665
• Update Time: 2025-04-19

Methanone,(2-chlorophenyl)-1-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-chlorophenyl)-1-piperidinyl-
• (2-chlorophenyl)-piperidin-1-ylmethanone
• (2-chlorophenyl)( piperidin-1-yl)methanone
• 1-(2-chlorobenzoyl)piperidine
• 1-(2-chloro-benzoyl)-piperidine
• 2-Chlorbenzoyl-piperidid
• 2-chlorophenyl piperidyl ketone
• AC1L3ICI
• AC1Q5FIL
• CBDivE_014168
• NSC14851
• o-Chlor-benzoesaeure-piperidid
• o-Chlorbenzoylpiperidid
• o-chlorobenzopiperidine
• Piperidine, 1-(2-chlorobenzoyl)-
• SureCN3454984
• (2-chlorophenyl)-(1-piperidinyl)methanone
• SR-01000391445
• AKOS001482465
• NSC-14851
• SR-01000391445-1
• Cambridge id 5285012
• NSC 14851
• SCHEMBL3454984
• DTXSID20176877
• EU-0033756
• AI3-14061
• A845772
• 22342-21-8
• (2-chlorophenyl)-piperidin-1-yl-methanone

• Inchi： 1S/C12H14ClNO/c13-11-7-3-2-6-10(11)12(15)14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： RGFPLHGRASGMSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 223.07652
• Monoisotopic Mass: 223.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 362.4°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: 1.569
• PSA: 20.31
• LogP: 2.90400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines